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Compound of Interest

Compound Name: N-Hydroxysertraline

Cat. No.: B12326528

Get Quote

Part 1: Executive Safety Summary & Hazard
Profile[1]
N-Hydroxysertraline is a pharmacologically active metabolite of sertraline.[1] While not

classified as a P-listed or U-listed acute hazardous waste under the Resource Conservation

and Recovery Act (RCRA), it possesses significant aquatic toxicity and bioactive properties that

mandate strict containment.

Core Directive: Under no circumstances shall N-Hydroxysertraline or its residues be

discharged into municipal sewer systems.[1] Disposal must follow a "Zero-Drain" policy to

comply with EPA 40 CFR Part 266 Subpart P (Pharmaceutical Waste Sewer Ban).

Chemical Hazard Classification (GHS)
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Endpoint Hazard Code Description
Operational
Implication

Environmental H400 / H410

Very toxic to aquatic

life with long-lasting

effects.[1]

CRITICAL: Absolute

ban on drain disposal.

Acute Toxicity H302
Harmful if swallowed.

[1][2][3]

Standard PPE

(Gloves, Lab Coat,

Goggles).

Irritation H315 / H319

Causes skin and

serious eye irritation.

[1][4]

Handle in fume hood

or ventilated

enclosure.

Part 2: Regulatory Framework & Waste
Characterization[1][5]
Proper disposal requires accurate characterization.[5] N-Hydroxysertraline falls into the

category of Non-RCRA Hazardous Pharmaceutical Waste in most jurisdictions, but it must be

managed with the rigor of hazardous waste to prevent environmental contamination.

Regulatory Decision Matrix
RCRA Status: Non-Listed (Not P-list or U-list).

Characteristic Waste Check:

Ignitability (D001): No (unless in flammable solvent).

Corrosivity (D002): No.[6][7]

Reactivity (D003): No.[6][7]

Toxicity (D004-D043): Not chemically equivalent to regulated heavy metals or pesticides.

[1]

Final Classification:Non-RCRA Regulated Pharmaceutical Waste.[1]
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Disposal Method: Incineration (Waste-to-Energy).[1]

Note: If dissolved in a hazardous solvent (e.g., Methanol, Acetonitrile), the waste defaults

to the solvent's hazardous classification (e.g., D001 Ignitable).

Part 3: Waste Segregation Logic (Visualized)
The following decision tree illustrates the segregation logic for N-Hydroxysertraline waste

streams.
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Waste Generation:
N-Hydroxysertraline

Physical State?

Liquid / Solution Solid / Powder / Debris

Contains Hazardous Solvent?
(MeOH, ACN, DCM)

RCRA Hazardous Waste
(Satellite Accumulation)

Yes (Flammable/Toxic)

Non-RCRA Pharm Waste
(Blue Bin / Carboy)

No (Aqueous/Buffer)

High Temp Incineration
(Approved Facility)

Trace vs Bulk?

Bulk Chemical Waste
(Seal & Label)

Exp. Pure Compound

Trace Contaminated Debris
(Gloves, Weigh Boats)

Empty Containers/PPE

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring all streams ultimately reach incineration.[1]
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Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Powders)
Applicability: Expired reference standards, spilled powder, or synthesized bulk material.

Primary Containment: Transfer the solid substance into a screw-top jar or a heavy-duty

polyethylene bag.[1] Double-bagging is required for amounts exceeding 1 gram.

Labeling: Apply a "Non-RCRA Pharmaceutical Waste" label.

Mandatory Text: "Contains N-Hydroxysertraline.[1][7][8][9][10] TOXIC TO AQUATIC

LIFE.[3][11][12] DO NOT FLUSH."

Bin Selection: Place the sealed container into the Blue Pharmaceutical Waste Bin (or white

bucket with blue lid, depending on vendor).

Note: Do not use the Red Biohazard bin (sharps/infectious) unless the substance is mixed

with biological fluids.

Protocol B: Liquid Waste (HPLC Effluent & Mother
Liquor)
Applicability: Reaction mixtures or analytical samples dissolved in solvents.[1]

Solvent Identification: Determine the primary solvent.[1]

Scenario 1 (Organic Solvents): If dissolved in Methanol, Acetonitrile, or DMSO, manage as

RCRA Hazardous Solvent Waste.

Scenario 2 (Aqueous): If dissolved in water/buffer, manage as Non-RCRA Pharmaceutical

Liquid.

Collection: Pour into the appropriate Satellite Accumulation Area (SAA) carboy.

Crucial: Ensure the carboy is compatible (HDPE or Glass).

Labeling: Tag the carboy with the specific constituents.
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Example: "90% Acetonitrile, 10% Water, <0.1% N-Hydroxysertraline."

Protocol C: Contaminated Debris (Trace Waste)
Applicability: Gloves, weigh boats, pipettes, and paper towels.

Gross Contamination Check:

Visible Powder: Dispose of as Solid Waste (Protocol A).

Trace/No Visible Residue: Dispose of in the Blue Pharmaceutical Waste Bin or a

dedicated chemically contaminated debris bin.

Glassware: Triple rinse glassware with a suitable solvent. Collect the first rinse as Liquid

Waste (Protocol B). The rinsed glass can then be washed normally or discarded in a glass

bin.

Part 5: Emergency Spill Response
Scenario: Dry powder spill of N-Hydroxysertraline on a benchtop.

Isolate: Alert nearby personnel. Mark the area.

PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety glasses, and an

N95 respirator or half-face respirator if outside a fume hood to prevent inhalation of dust.

Containment: Cover the spill with a damp paper towel to prevent dust generation. Do not dry

sweep.

Cleanup:

Wipe up the powder using the damp towels.

Clean the surface with a soap/water solution followed by an alcohol wipe.

Disposal: Place all cleanup materials (towels, gloves) into a sealable bag and dispose of as

Solid Pharmaceutical Waste (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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